Cas no 2229496-50-6 (tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2229496-50-6
• MF: C₁₅H₂₀F₂N₂O₄
• MW: 330.327111244202
• CID: 6157544
• PubChem ID: 165698884
• Update Time: 2025-06-08

tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1897722
• 2229496-50-6

• Inchi： 1S/C15H20F2N2O4/c1-13(2,3)23-12(21)19-9-5-8(6-10(22-4)11(9)20)14(18)7-15(14,16)17/h5-6,20H,7,18H2,1-4H3,(H,19,21)
• InChI Key： CWNQPOFGYFAZMP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)N)F

Computed Properties

• Exact Mass: 330.13911345g/mol
• Monoisotopic Mass: 330.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229496-50-6 and Product Name: Tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate

The compound with the CAS number 2229496-50-6 and the product name Tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activity and structural complexity. The unique structural features of this molecule, including the presence of a tert-butyl group, a 1-amino-2,2-difluorocyclopropyl moiety, and a 2-hydroxy-3-methoxyphenylcarbamate moiety, contribute to its distinctive chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in the development of novel therapeutic agents. The compound in question exemplifies this principle by incorporating multiple functional groups that can interact with biological targets in complex ways. The tert-butyl group, for instance, is often used in pharmaceuticals to enhance lipophilicity and metabolic stability, while the 1-amino-2,2-difluorocyclopropyl moiety introduces a unique three-dimensional scaffold that can influence binding affinity and selectivity. The 2-hydroxy-3-methoxyphenylcarbamate part of the molecule adds another layer of complexity, potentially contributing to its bioactivity through hydrogen bonding or other interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting various diseases. Studies have shown that molecules with similar structural motifs can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammation, cancer, and other pathological processes. The presence of both hydrophilic and hydrophobic regions in the molecule allows it to interact effectively with both aqueous and lipid environments, which is crucial for its absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to ensure the correct regioisomerism and stereochemistry. Advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of the molecule. The use of high-purity reagents and stringent reaction conditions is essential to achieve the desired yield and purity, which are critical for further biological evaluation.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For example, it has been hypothesized that the 1-amino-2,2-difluorocyclopropyl moiety could interact with specific binding pockets on target proteins, leading to a conformational change that modulates their activity. Additionally, the tert-butyl group might enhance binding affinity by stabilizing the transition state during enzyme-substrate interactions. These interactions could potentially lead to therapeutic effects in conditions where such modulators are needed.

The 2-hydroxy-3-methoxyphenylcarbamate moiety is particularly interesting from a structural perspective. Hydroxyl and methoxy groups are known to participate in hydrogen bonding networks, which can significantly influence binding affinity and selectivity. In drug design, these groups are often strategically placed to optimize interactions with biological targets. The carbamate linkage provides an additional layer of chemical functionality that can be modified further to enhance bioactivity or improve pharmacokinetic properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how the molecule might interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key residues or binding pockets that should be targeted for optimization. By integrating experimental data with computational insights, researchers can accelerate the discovery process and increase the likelihood of identifying lead compounds for further development.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and other experts. The compound described here serves as an excellent example of how structural innovation can lead to new therapeutic opportunities. By combining expertise from various fields, researchers can design molecules with tailored properties that meet specific therapeutic needs.

Future studies on this compound will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify which structural features are most important for bioactivity and pharmacokinetics. This information can then be used to design more advanced derivatives with improved therapeutic profiles.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in research settings as a tool compound for studying biological mechanisms or as a starting point for designing new classes of therapeutics. The unique structural features make it an attractive candidate for exploring novel chemical space and discovering unexpected biological activities.

In conclusion,Tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxy-3-methoxyphenylcarbamate represents a promising candidate for further pharmaceutical development due to its complex structure and potential bioactivity. Its synthesis showcases advancements in organic chemistry techniques, while its design reflects principles from modern drug discovery strategies aimed at maximizing therapeutic efficacy while minimizing side effects.